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Cat. No.: B125530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ammonium thioglycolate (CAS 5421-46-5), the ammonium salt of thioglycolic acid, is a

widely utilized chemical compound, primarily in the cosmetics industry.[1][2] Its efficacy as a

reducing agent makes it a key ingredient in formulations for permanent hair waving,

straightening, and depilatory creams.[1][2] This technical guide provides a comprehensive

review of the scientific literature on ammonium thioglycolate, covering its chemical and

physical properties, synthesis, mechanisms of action, applications, and toxicological profile.

The information is presented to be a valuable resource for researchers, scientists, and

professionals involved in drug development and cosmetic formulation.

Chemical and Physical Properties
Ammonium thioglycolate is a colorless to pale pink liquid, often noted for its repulsive, skunk-

like odor.[3] It is an organic ammonium salt with the chemical formula C₂H₇NO₂S.[3]
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Property Value Reference

CAS Number 5421-46-5 [3]

Molecular Formula C₂H₇NO₂S [3]

Molecular Weight 109.15 g/mol [3]

Appearance Colorless to pale pink liquid [3]

Odor Repulsive, skunk-like [3]

pH (of solution) 6.0 - 7.2 [3]

Specific Gravity 1.205 @ 20 °C [3]

Water Solubility Miscible

log Kow (estimated) -2.85 [3]

Synthesis and Manufacturing
The primary method for synthesizing ammonium thioglycolate involves the neutralization of

thioglycolic acid with ammonia.[4] Thioglycolic acid itself is commercially produced by reacting

pure monochloroacetic acid with sodium hydrosulfide in an aqueous medium, followed by

acidification.

A patented process for producing a low-odor ammonium thioglycolate involves reacting

thioglycolic acid contaminated with isopropyl ester of thioglycolic acid with aqueous ammonia

or ammonium hydroxide. The reaction is carried out at a pH of at least 6.5 to about 9.0 and at a

temperature ranging from 25°C to 100°C.[5] Optimal conditions for a high yield and purity

product include a mole ratio of thioglycolic acid to ammonia between 1.0:1.01 and 1.0:1.2, a pH

range of 6.5 to 9.0, and a temperature between 60°C and 80°C for 0.5 to 1.5 hours.[5]

Another patented method describes the preparation of thioglycolate by reacting thioglycolic

acid and ammonia water by spraying the two liquids to create fine particles, which completes

the initial reaction in a short time while maintaining a reaction temperature of 50-60°C.[6]
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Reactants

Reaction Conditions

Products

Thioglycolic Acid (HSCH₂COOH)

pH 6.5 - 9.0

Aqueous Ammonia (NH₄OH)

Temperature 25-100°C Time 0.5 - 3 hours

Ammonium Thioglycolate (HSCH₂COONH₄)

Water (H₂O)

Click to download full resolution via product page

General synthesis pathway of ammonium thioglycolate.

Applications in the Cosmetic Industry
Ammonium thioglycolate is a key ingredient in several cosmetic products due to its ability to

modify the structure of keratin, the primary protein in hair.

Product Type
Typical
Concentration (as
Thioglycolic Acid)

pH Range Reference

Permanent

Waves/Hair

Straighteners

Up to 15.2% 7.0 - 9.5 [2]

Depilatories Up to 5.0% 7.0 - 12.7 [2]

Hair Dyes and Colors

(as stabilizer)
Up to 0.25% - [3]

Mechanism of Action in Hair
The efficacy of ammonium thioglycolate in hair restructuring products lies in its ability to

cleave the disulfide bonds within the keratin protein of the hair shaft. In an alkaline

environment, the thioglycolate anion acts as a nucleophile, attacking the disulfide bridges. This

process weakens the hair's structure, allowing it to be reshaped. Subsequently, a neutralizing
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agent, typically hydrogen peroxide, is applied to reform the disulfide bonds in the new

configuration, thus setting the desired shape.
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Hair Keratin Reagent Intermediate State Final State

Disulfide Bond (-S-S-) Ammonium ThioglycolateReduction Cleaved Disulfide Bonds (-SH HS-) breaks bonds Reformed Disulfide BondsOxidation (e.g., H₂O₂)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. oecd.org [oecd.org]

2. cosmeticsinfo.org [cosmeticsinfo.org]

3. x-cellr8.com [x-cellr8.com]

4. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

5. US5319136A - Preparation of pure ammonium thioglycolate - Google Patents
[patents.google.com]

6. KR830002621B1 - Method for preparing thioglycolate - Google Patents
[patents.google.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Ammonium
Thioglycolate (CAS 5421-46-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125530#ammonium-thioglycolate-cas-5421-46-5-
scientific-literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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